Cas no 1738-16-5 (2,4,6-Cycloheptatrien-1-one, 4-acetyl-2-hydroxy-)

• Product name: 2,4,6-Cycloheptatrien-1-one, 4-acetyl-2-hydroxy-
• CAS No: 1738-16-5
• MF: C₉H₈O₃
• MW: 164.158022880554
• CID: 1358159
• PubChem ID: 596299

2,4,6-Cycloheptatrien-1-one, 4-acetyl-2-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 2,4,6-Cycloheptatrien-1-one, 4-acetyl-2-hydroxy-
• 6-acetyl-2-hydroxycyclohepta-2,4,6-trien-1-one
• 4-acetyltropolone
• SCHEMBL3496813
• 1738-16-5
• DTXSID40344374
• 4-Acetyl-2-hydroxy-2,4,6-cycloheptatrien-1-one
• YXAHHYHNIJIRDA-UHFFFAOYSA-N

• Inchi： InChI=1S/C9H8O3/c1-6(10)7-3-2-4-8(11)9(12)5-7/h2-5H,1H3,(H,11,12)
• InChI Key： YXAHHYHNIJIRDA-UHFFFAOYSA-N
• SMILES： CC(=O)C1=CC(=O)C(=CC=C1)O

Computed Properties

• Exact Mass: 164.04734
• Monoisotopic Mass: 164.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbon derivatives Tropones Tropolones